Cas no 61368-56-7 (Benzenedicarboxylic acid, bis(chlorocarbonyl)-)
61368-56-7 structure
Product Name:Benzenedicarboxylic acid, bis(chlorocarbonyl)-
CAS No:61368-56-7
MF:C10H4Cl2O6
MW:291.04116153717
CID:481966
PubChem ID:71396453
Update Time:2025-04-19
Benzenedicarboxylic acid, bis(chlorocarbonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenedicarboxylic acid, bis(chlorocarbonyl)-
- 3,4-dicarbonochloridoylphthalic acid
- DTXSID50818016
- 3,4-Bis(chlorocarbonyl)benzene-1,2-dicarboxylic acid
- 61368-56-7
-
- Inchi: 1S/C10H4Cl2O6/c11-7(13)3-1-2-4(9(15)16)6(10(17)18)5(3)8(12)14/h1-2H,(H,15,16)(H,17,18)
- InChI Key: LZOUXCGQMIDSFN-UHFFFAOYSA-N
- SMILES: ClC(C1C(C(=O)Cl)=CC=C(C(=O)O)C=1C(=O)O)=O
Computed Properties
- Exact Mass: 289.93852
- Monoisotopic Mass: 289.9384932g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 108.74
Benzenedicarboxylic acid, bis(chlorocarbonyl)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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